Cas no 1805377-11-0 (4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine)
4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine
-
- Inchi: 1S/C9H7BrF2N2O/c1-15-9-7(8(11)12)5(3-10)2-6(4-13)14-9/h2,8H,3H2,1H3
- InChI Key: BFHIRALBTUJYHJ-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C#N)N=C(C=1C(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.4
- Topological Polar Surface Area: 45.9
4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042581-1g |
4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine |
1805377-11-0 | 97% | 1g |
$1,475.10 | 2022-04-01 |
4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine
Recent Advances in the Application of 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805377-11-0) in Chemical Biology and Pharmaceutical Research
The compound 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805377-11-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, characterized by its bromomethyl and difluoromethyl functional groups, serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and agrochemicals. Recent studies have highlighted its utility in cross-coupling reactions and as a precursor for the construction of complex molecular architectures.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine in targeting specific oncogenic kinases. The researchers utilized palladium-catalyzed Suzuki-Miyaura coupling reactions to introduce aryl and heteroaryl substituents, resulting in compounds with nanomolar inhibitory activity against EGFR and HER2 kinases. These findings underscore the potential of this scaffold in the design of next-generation anticancer therapeutics.
In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemical development. A recent patent (WO2023057892) describes its use as a key intermediate in the synthesis of novel fungicides with improved activity against Botrytis cinerea and other plant pathogens. The difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, addressing a critical challenge in agrochemical design.
From a synthetic chemistry perspective, the reactivity of the bromomethyl group in 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine has been extensively studied. Recent work in Organic Letters (2024) explored its use in nucleophilic substitution reactions with various nitrogen and oxygen nucleophiles, yielding diverse heterocyclic systems. The electron-withdrawing effects of the cyano and difluoromethyl groups were shown to significantly influence the reaction kinetics and regioselectivity.
Ongoing research is focusing on expanding the utility of this scaffold through innovative synthetic methodologies. A preprint on ChemRxiv describes a novel photoredox-catalyzed functionalization approach that enables C-H activation adjacent to the pyridine nitrogen, opening new avenues for late-stage diversification. This development is particularly relevant for medicinal chemistry applications where rapid generation of structure-activity relationships is crucial.
In conclusion, 4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805377-11-0) represents a valuable building block in contemporary drug discovery and agrochemical research. Its unique combination of functional groups allows for diverse chemical transformations, while recent studies continue to uncover new applications and synthetic strategies. Future research directions may include exploration of its use in PROTAC design and as a fluorinated isostere in medicinal chemistry.
1805377-11-0 (4-(Bromomethyl)-6-cyano-3-(difluoromethyl)-2-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)